Cas no 100072-54-6 (Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-)

• Product Name: Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
• CAS No: 100072-54-6
• Molecular Formula: C₁₄H₁₃NO₄
• Molecular Weight: 259.257323980331
• CID: 134639
• PubChem ID: 19938957

Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- Properties

Names and Identifiers

• Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
• 2-[4-(2,5-dioxopyrrol-1-yl)phenyl]butanoic acid
• 4-N-Maleimidophenyl butanoic acid
• 4-(2,5-dioxo-2H-pyrrol-1(5H)-yl)phenyl butyrate
• A16144
• FT-0604066
• PubChem11831
• SureCN3414901
• 4-Maleimidophenylbutyric acid
• 2-[4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]butanoic acid
• 100072-54-6
• DTXSID00601435
• SCHEMBL3414901
• 2-(4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl)butanoic acid

• InChIKey： JTXKSTIGCAWIEQ-UHFFFAOYSA-N
• Inchi： 1S/C14H13NO4/c1-2-11(14(18)19)9-3-5-10(6-4-9)15-12(16)7-8-13(15)17/h3-8,11H,2H2,1H3,(H,18,19)
• SMILES： OC(C(CC)C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 259.08449
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 259.08445790g/mol
• Heavy Atom Count: 19
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68